Cas no 2411248-01-4 (N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide)

N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide is a specialized organic compound featuring a unique structural framework combining an aromatic methoxyphenyl group with a propargylamide moiety. Its molecular architecture, characterized by the presence of a terminal alkyne and a tertiary butyl group, offers distinct reactivity and stability, making it valuable in synthetic chemistry applications. The compound's methoxy-substituted phenyl ring enhances its electronic properties, facilitating potential use as an intermediate in pharmaceuticals or agrochemicals. The but-2-ynamide segment provides a versatile handle for further functionalization via click chemistry or cross-coupling reactions. Its sterically hindered tertiary carbon center contributes to improved thermal stability, while the alkyne functionality enables selective transformations. This compound is particularly useful in medicinal chemistry for scaffold diversification due to its balanced lipophilicity and modular reactivity profile.
N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide structure
2411248-01-4 structure
Product Name:N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide
CAS No:2411248-01-4
MF:C15H19NO2
MW:245.31686425209
CID:5452794
PubChem ID:146083549
Update Time:2025-07-02

N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • Z2013497046
    • EN300-26575373
    • 2411248-01-4
    • N-[1-(2-Methoxyphenyl)-2-methylpropan-2-yl]but-2-ynamide
    • N-[2-(2-Methoxyphenyl)-1,1-dimethylethyl]-2-butynamide
    • N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide
    • Inchi: 1S/C15H19NO2/c1-5-8-14(17)16-15(2,3)11-12-9-6-7-10-13(12)18-4/h6-7,9-10H,11H2,1-4H3,(H,16,17)
    • InChI Key: FQOBRQLKIVIRNY-UHFFFAOYSA-N
    • SMILES: C(NC(C)(C)CC1=CC=CC=C1OC)(=O)C#CC

Computed Properties

  • Exact Mass: 245.141578849g/mol
  • Monoisotopic Mass: 245.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.045±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 12.49±0.46(Predicted)

N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26575373-0.05g
N-[1-(2-methoxyphenyl)-2-methylpropan-2-yl]but-2-ynamide
2411248-01-4 95.0%
0.05g
$246.0 2025-03-20

N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide Related Literature

Additional information on N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide

Comprehensive Overview of N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide (CAS No. 2411248-01-4)

The compound N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide (CAS No. 2411248-01-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This article delves into the chemical characteristics, synthesis methods, and emerging applications of this compound, while also addressing frequently asked questions and trending topics in the field.

Chemically, N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide belongs to the class of ynamides, which are known for their versatile reactivity in organic synthesis. The presence of both methoxyphenyl and methylpropan groups in its structure contributes to its stability and reactivity, making it a valuable intermediate in the development of novel bioactive molecules. Researchers have particularly focused on its potential as a building block for drug discovery and medicinal chemistry, given its ability to participate in various coupling reactions.

One of the most searched topics related to this compound is its synthesis pathway. The preparation of N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide typically involves a multi-step process, starting with the functionalization of 2-methoxyphenyl derivatives. Recent advancements in catalytic methods have improved the yield and purity of this compound, addressing common challenges such as side reactions and isomer formation. These improvements are crucial for scaling up production for industrial applications.

In the context of green chemistry, there is growing interest in optimizing the synthesis of N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide to minimize environmental impact. Researchers are exploring solvent-free reactions and biocatalytic approaches to reduce waste and energy consumption. This aligns with the broader trend of sustainable chemical manufacturing, which is a hot topic among both academic and industrial circles.

Another area of interest is the compound's potential role in material science. Preliminary studies suggest that N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide could be used to modify the properties of polymers and coatings, enhancing their durability and functionality. This has led to increased searches for advanced materials and smart coatings in scientific databases, reflecting the compound's relevance in cutting-edge research.

Frequently asked questions about CAS No. 2411248-01-4 often revolve around its physicochemical properties, such as melting point, solubility, and stability under various conditions. These parameters are critical for determining its suitability for specific applications. Additionally, users frequently inquire about safety data and handling precautions, emphasizing the importance of transparency in chemical research.

The rise of AI-driven drug discovery has also brought attention to compounds like N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide. Machine learning algorithms are being employed to predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This intersection of computational chemistry and experimental validation is a trending topic in modern scientific discourse.

In summary, N-1-(2-methoxyphenyl)-2-methylpropan-2-ylbut-2-ynamide (CAS No. 2411248-01-4) represents a fascinating subject of study with broad implications across multiple disciplines. Its unique chemical structure, coupled with ongoing advancements in synthesis and application, positions it as a compound of significant interest for future research and development.

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